Cas no 61344-30-7 (5-(4-Tert-butylphenyl)-5-methylimidazolidine-2,4-dione)

• Product Name: 5-(4-Tert-butylphenyl)-5-methylimidazolidine-2,4-dione
• CAS No: 61344-30-7
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• MDL: MFCD03953985
• CID: 483115
• PubChem ID: 3718519
• Update Time: 2025-05-25

5-(4-Tert-butylphenyl)-5-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 5-[4-(1,1-dimethylethyl)phenyl]-5-methyl-
• 5-(4-tert-butylphenyl)-5-methylimidazolidine-2,4-dione
• HMS2909M14
• CHEMBL1382896
• SMR000589516
• SR-01000037479-1
• Z56867248
• SR-01000037479
• MLS001172512
• AKOS000117770
• AKOS016352859
• SCHEMBL543015
• EN300-04522
• 61344-30-7
• DTXSID40395462
• MFCD03953985
• 5-(4-Tert-butylphenyl)-5-methylimidazolidine-2,4-dione

• MDL： MFCD03953985
• Inchi： 1S/C14H18N2O2/c1-13(2,3)9-5-7-10(8-6-9)14(4)11(17)15-12(18)16-14/h5-8H,1-4H3,(H2,15,16,17,18)
• InChI Key： JKYLQCKSQSXCHN-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C2C=CC(=CC=2)C(C)(C)C)NC(N1)=O

Computed Properties

• Exact Mass: 246.13694
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 5-(4-Tert-butylphenyl)-5-methylimidazolidine-2,4-dione

5-(4-Tert-butylphenyl)-5-methylimidazolidine-2,4-dione: A Comprehensive Overview

CAS No. 61344-30-7, commonly referred to as 5-(4-Tert-butylphenyl)-5-methylimidazolidine-2,4-dione, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of imidazolidine-2,4-diones, which are known for their unique chemical properties and structural versatility. The presence of the tert-butylphenyl group and a methyl substituent at the 5-position imparts distinct electronic and steric characteristics to the molecule, making it a valuable compound in both academic research and industrial applications.

The molecular structure of 5-(4-Tert-butylphenyl)-5-methylimidazolidine-2,4-dione consists of a central imidazolidine ring fused with a diketone group. The tert-butylphenyl substituent at the 4-position of the phenyl ring provides steric bulk, which can influence the compound's reactivity and solubility properties. Recent studies have highlighted its potential as a precursor for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), due to its ability to act as a ligand in metal coordination chemistry.

In terms of synthesis, this compound can be prepared via various methods, including condensation reactions involving aldehydes or ketones with appropriate diamines or hydrazines. The choice of synthetic route depends on the desired purity and scale of production. For instance, recent research has demonstrated that microwave-assisted synthesis can significantly reduce reaction times while maintaining high yields, making it an attractive option for large-scale manufacturing.

The chemical properties of CAS No. 61344-30-7 are highly dependent on its functional groups. The diketone moiety renders the compound capable of participating in enamine and thioenamine formation reactions, which are widely used in organic synthesis to construct complex molecules with high stereochemical control. Moreover, the imidazolidine ring is known for its ability to form stable complexes with transition metals, making it a valuable ligand in catalytic processes.

In recent years, there has been growing interest in exploring the biological activities of 5-(4-Tert-butylphenyl)-5-methylimidazolidine-2,4-dione. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, suggesting its possible application in pharmaceuticals. Additionally, its ability to act as a chelating agent has led to investigations into its use in metal ion sequestration therapies.

The application of this compound extends beyond traditional chemistry into materials science and nanotechnology. For example, researchers have utilized it as a building block for constructing porous materials with high surface areas and tunable pore sizes. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In conclusion, CAS No. 61344-30-7, or 5-(4-Tert-butylphenyl)-5-methylimidazolidine-2,4-dione, is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.